Cas no 56554-98-4 ((4E)-octadec-4-enal)

• Product Name: (4E)-octadec-4-enal
• CAS No: 56554-98-4
• MF: C₁₈H₃₄O
• MW: 266.46196603775
• CID: 1599576
• PubChem ID: 5365018
• Update Time: 2025-04-21

(4E)-octadec-4-enal Chemical and Physical Properties

Names and Identifiers

• (4E)-octadec-4-enal
• (4E)-4-Octadecenal
• (E)-octadec-4-enal
• 4-Octadecenal
• (4E)-4-Octadecenal #
• OMYNAOGTVRPSDI-CCEZHUSRSA-N
• 56554-98-4
• DTXSID601016123

• Inchi： 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h14-15,18H,2-13,16-17H2,1H3/b15-14+
• InChI Key： OMYNAOGTVRPSDI-CCEZHUSRSA-N
• SMILES： O=CCC/C=C/CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 266.26112
• Monoisotopic Mass: 266.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07